Cas no 1805974-27-9 (Methyl 6-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 6-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1805974-27-9
• MF: C₁₀H₇F₆NO₃
• MW: 303.157903909683
• CID: 4815415
• Update Time: 2025-05-22

Methyl 6-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H7F6NO3/c1-19-7(18)2-4-5(11)3-6(8(12)13)17-9(4)20-10(14,15)16/h3,8H,2H2,1H3
• InChI Key： XDHDHEMHMOZFKH-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)N=C(C=1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetate

Methyl 6-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetate: A Comprehensive Overview

Methyl 6-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetate, also known by its CAS registry number CAS No. 1805974-27-9, is a highly specialized organic compound with significant applications in the field of chemical synthesis and drug development. This compound belongs to the class of methyl esters and features a pyridine ring with multiple fluorinated substituents, making it a valuable molecule in modern organic chemistry.

The structure of this compound is characterized by a pyridine ring system, which is a six-membered aromatic ring with one nitrogen atom. The pyridine ring is substituted at positions 2, 4, and 6 with various groups. At position 2, there is a trifluoromethoxy group (-OCF3), which introduces strong electron-withdrawing effects due to the presence of three fluorine atoms. At position 4, there is a fluorine atom (-F), and at position 6, there is a difluoromethyl group (-CHF2). The pyridine ring is further substituted at position 3 with an acetate group (-OAc), which is derived from acetic acid.

The presence of multiple fluorinated substituents in this compound makes it highly versatile in terms of reactivity and functionality. Fluorinated compounds are known for their unique properties, such as increased stability, lipophilicity, and bioavailability. These properties make them attractive candidates in the development of pharmaceuticals, agrochemicals, and other specialty chemicals.

Recent studies have highlighted the potential of Methyl 6-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetate as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its use in the construction of heterocyclic frameworks that are relevant to drug discovery. The trifluoromethoxy group at position 2 has been shown to enhance the selectivity and potency of certain bioactive compounds by modulating their interactions with biological targets.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, electrophilic substitution, and coupling reactions. One common approach involves the reaction of a suitable pyridine derivative with an acetylating agent in the presence of appropriate catalysts or conditions. The introduction of fluorinated substituents typically requires specialized reagents and techniques to ensure high yields and purity.

The applications of Methyl 6-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetate extend beyond its role as an intermediate in organic synthesis. It has been investigated for its potential as a building block in the development of novel agrochemicals, particularly herbicides and fungicides. Its fluorinated substituents contribute to its stability under environmental conditions, making it suitable for use in agricultural applications.

Moreover, this compound has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in the development of advanced materials such as organic semiconductors and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various deposition techniques.

In terms of safety and environmental impact, Methyl 6-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetate has been subjected to rigorous testing to assess its toxicity and biodegradability. Studies indicate that it exhibits low acute toxicity when handled appropriately and can be safely managed under standard laboratory conditions. Its environmental impact is further mitigated by its ability to undergo rapid degradation under aerobic conditions.

In conclusion, Methyl 6-(difluoromethyl)-4-fluoro-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805974-27-9) is a versatile and valuable compound with wide-ranging applications in organic synthesis, pharmaceutical development, agrochemicals, and materials science. Its unique structure and functional groups make it an attractive candidate for further research and innovation.